Methyl 4-hydroxy-3-propylbenzoate

• IUPAC Name: methyl 4-hydroxy-3-propylbenzoate
• InChI: InChI=1S/C11H14O3/c1-3-4-8-7-9(11(13)14-2)5-6-10(8)12/h5-7,12H,3-4H2,1-2H3
• InChI Key: BBGUEJVSGMTLIT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)C(=O)OC)O
• Molecular Formula: C11H14O3
• DSSTOX Substance ID: DTXSID60473099
• Molecular Weight: 194.23 g/mol
• CAS No.: 105211-78-7

Description

Methyl 4-hydroxy-3-propylbenzoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Pharmaceutical Activity

Methyl 4-hydroxybenzoate, commonly known as methyl paraben, is explored for its antimicrobial properties, commonly used in cosmetics, personal-care products, and as a food preservative. A study by Sharfalddin et al. (2020) determined its single crystal X-ray structure at 120 K and performed Hirshfeld surface analysis to understand intermolecular interactions and crystal packing. This research is significant in comprehending the molecular determinants underlying the pharmaceutical activity of the molecule (Sharfalddin et al., 2020).

Hydrolysis in Different States

Research by Shija et al. (1992) investigated the alkaline hydrolysis of methyl 4-hydroxybenzoate esters in liquid and frozen states, revealing a significant acceleration of reaction rate in the frozen state compared to liquid temperatures. This study provides insight into the stability of these compounds under varying conditions, which is crucial for their application in pharmaceuticals and food preservation (Shija et al., 1992).

Analysis in Human Milk

Ye et al. (2008) developed a method using on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry for measuring concentrations of parabens, including methyl 4-hydroxybenzoate, in human milk. This method is crucial for assessing human exposure to these compounds, especially in breastfed infants, highlighting the need for more research on the effects of these compounds on human health (Ye et al., 2008).

Environmental Impact

Gmurek et al. (2015) studied the photochemical degradation of parabens, including methyl 4-hydroxybenzoate, in water using ultraviolet C lamps. This research provides insights into the environmental impact and degradation pathways of these commonly used preservatives, which is essential for understanding their long-term ecological effects (Gmurek et al., 2015).

Metabolism and Biotransformation

Abbas et al. (2010) investigated the metabolism of parabens, including methyl 4-hydroxybenzoate, in human liver microsomes and plasma. This study is significant for understanding the biotransformation of these compounds in the human body, which is crucial for assessing their safety and potential health risks (Abbas et al., 2010).

Mechanism of Action

Target of Action

Methyl 4-hydroxy-3-propylbenzoate, also known as Methylparaben, is primarily used as a preservative in the food, cosmetic, and pharmaceutical industry . Its primary targets are various types of fungi and bacteria, where it acts as an anti-fungal and antimicrobial agent .

Mode of Action

It is known to inhibit the growth of fungi and bacteria, thereby acting as a preservative . It is also known to have an estrogenic effect, mimicking estrogen in rats and having anti-androgenic activity .

Biochemical Pathways

It is known to be involved in the synthesis of methyl benzoate, a major floral scent compound . The coordinated and high-level expression of biosynthetic pathway genes result in the massive emission of floral methyl benzoate .

Pharmacokinetics

Methylparaben exhibits fast absorption, high systemic clearance, a short half-life, and an oral bioavailability of 23% . It permeates the blood-brain barrier (BBB) and is rapidly distributed to all organs . It is readily absorbed from the gastrointestinal tract or through the skin . It is hydrolyzed to p-hydroxybenzoic acid and rapidly excreted in urine without accumulating in the body .

Result of Action

Methylparaben has been found to have cytotoxic effects on keratinocytes in the presence of sunlight . Upon solar irradiation, it mediates DNA damage and modulates esterase metabolism, resulting in skin damage and favoring cancer progression .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Methylparaben. For instance, exposure to sunlight can enhance its cytotoxic effects . Furthermore, its stability and efficacy as a preservative can be affected by the pH, temperature, and other factors of the product it is used in.

Biochemical Analysis

Cellular Effects

The effects of Methyl 4-hydroxy-3-propylbenzoate on various types of cells and cellular processes are still under investigation. Preliminary studies suggest that it may influence cell function, including potential impacts on cell signaling pathways, gene expression, and cellular metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time. This could include information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies are needed to identify any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound may be involved in various metabolic pathways. It could interact with certain enzymes or cofactors, and may influence metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are subjects of ongoing research. It may interact with certain transporters or binding proteins, and could influence its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function are not fully understood. It could be directed to specific compartments or organelles by targeting signals or post-translational modifications .

Synthesis routes and methods I

Procedure details

To 22-3 (6.0 g, 33.2 mmol) in 50 mL of EtOAc was added 60 mg of 5% Pd on carbon and the whole was hydrogenated at atmospheric pressure for 24 h. Hydrogen was removed from the reaction mixture and the solution was filtered through Celite. Evaporation of the solvent afforded product 22-4 as a white solid.

Synthesis routes and methods II

Procedure details

A solution of 363 g of methyl 3-allyl-4-hydroxybenzoate in 1.5 L of methanol was hydrogenated for 1 hr in a Parr® type shaker at 40 psi and ambient temperature using 1.5 g of 10% palladium on carbon as the catalyst. The reaction was filterd through Solka-Floc® and the cake washed with 1 L of methanol. The combined filtrate was concentrated and the oil flushed with ether. Hexanes (1.5 L) were added and the resulting suspension cooled to 0° C. The product was collected by filtration, washed with hexanes and dried affording 176.6 g of methyl 4-hydoxy-3-n-propylbenzoate. A second crop of 166.4 g was obtained by concentrating the filtrate, diluting with hexanes and filtering, bringing the total to 343 g (94.3% yield).

Synthesis routes and methods III

Procedure details

The synthesis begins with the allylation of readily available methyl-4-hydroxybenzoate (Scheme 1). The allylated phenol is then thermally rearranged in dichlorobenzene and subsequently hydrogenated to provide the desired Methyl-4-hydroxy-3-n-propylbenzoate in good overall yield. ##STR27##